Cas no 329266-41-3 (4-Thiazoleacetic acid, 2-(dimethylamino)-, ethyl ester)

• Product Name: 4-Thiazoleacetic acid, 2-(dimethylamino)-, ethyl ester
• CAS No: 329266-41-3
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 1458832
• PubChem ID: 2324658
• Update Time: 2025-04-20

4-Thiazoleacetic acid, 2-(dimethylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, 2-(dimethylamino)-, ethyl ester
• ethyl 2-[2-(dimethylamino)-1,3-thiazol-4-yl]acetate
• AKOS017265065
• DTXSID60368092
• 329266-41-3
• HMS1766I16
• CHEMBL1383933
• HMS2665D22
• SMR000363148
• MLS001018720

• Inchi： 1S/C9H14N2O2S/c1-4-13-8(12)5-7-6-14-9(10-7)11(2)3/h6H,4-5H2,1-3H3
• InChI Key： CTYMSWDHFSBASJ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)OCC)N=C1N(C)C

Computed Properties

• Exact Mass: 214.07772
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 42.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines